4-Butoxy-1,1,2-trifluorobut-1-ene
Overview
Description
4-Butoxy-1,1,2-trifluorobut-1-ene is a chemical compound that belongs to the group of fluorinated olefins. It is also known by the name of BTFE and has been used in various scientific research applications due to its unique properties.
Scientific Research Applications
BTFE has been used in various scientific research applications due to its unique properties. It is used as a monomer for the synthesis of fluorinated polymers, which find applications in various fields such as coatings, adhesives, and electronics. BTFE is also used as a reagent in organic synthesis, where it acts as a source of trifluorovinyl group. It has been used in the synthesis of various pharmaceuticals and agrochemicals due to its unique properties.
Mechanism of Action
The mechanism of action of BTFE involves the formation of a stable radical intermediate, which undergoes various reactions to yield the final product. The radical intermediate is formed by the abstraction of a hydrogen atom from the butoxy group by the palladium catalyst. The radical intermediate then undergoes various reactions such as addition, elimination, and substitution to yield the final product.
Biochemical and Physiological Effects:
BTFE has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is not toxic to cells and does not cause any adverse effects. It has been used in various in vitro studies to study the effects of fluorinated compounds on biological systems.
Advantages and Limitations for Lab Experiments
BTFE has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has unique properties that make it useful in various scientific research applications. However, one of the limitations of BTFE is that it is a relatively expensive compound, which limits its use in large-scale experiments.
Future Directions
There are several future directions for the use of BTFE in scientific research. One of the future directions is the synthesis of new fluorinated polymers using BTFE as a monomer. These polymers can find applications in various fields such as coatings, adhesives, and electronics. Another future direction is the use of BTFE in the synthesis of new pharmaceuticals and agrochemicals. BTFE can also be used in the study of the effects of fluorinated compounds on biological systems, which can help in the development of new drugs and therapies.
Conclusion:
In conclusion, 4-Butoxy-1,1,2-trifluorobut-1-ene is a unique compound that has been used in various scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. BTFE has several advantages for lab experiments and has several future directions for its use in scientific research.
properties
IUPAC Name |
4-butoxy-1,1,2-trifluorobut-1-ene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13F3O/c1-2-3-5-12-6-4-7(9)8(10)11/h2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZMDRNLSDAZWHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCCC(=C(F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901299796 |
Source
|
| Record name | 4-Butoxy-1,1,2-trifluoro-1-butene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901299796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Butoxy-1,1,2-trifluorobut-1-ene | |
CAS RN |
229957-01-1 |
Source
|
| Record name | 4-Butoxy-1,1,2-trifluoro-1-butene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=229957-01-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Butoxy-1,1,2-trifluoro-1-butene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901299796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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